Cas no 2029153-87-3 (3-(5-fluoro-2-nitrophenyl)prop-2-enal)

• Product Name: 3-(5-fluoro-2-nitrophenyl)prop-2-enal
• CAS No: 2029153-87-3
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 5876981
• PubChem ID: 165777910
• Update Time: 2025-10-17

3-(5-fluoro-2-nitrophenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-nitrophenyl)prop-2-enal
• 2029153-87-3
• EN300-1793378

• Inchi： 1S/C9H6FNO3/c10-8-3-4-9(11(13)14)7(6-8)2-1-5-12/h1-6H/b2-1+
• InChI Key： FQMULLISYKNQOB-OWOJBTEDSA-N
• SMILES： FC1C=CC(=C(/C=C/C=O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.03317122g/mol
• Monoisotopic Mass: 195.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.9Ų

Additional information on 3-(5-fluoro-2-nitrophenyl)prop-2-enal

Comprehensive Overview of 3-(5-fluoro-2-nitrophenyl)prop-2-enal (CAS No. 2029153-87-3): Properties, Applications, and Research Insights

3-(5-fluoro-2-nitrophenyl)prop-2-enal, with the CAS number 2029153-87-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated nitrophenyl derivative features a unique α,β-unsaturated aldehyde moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure combines a 5-fluoro-2-nitrophenyl group with a propenal side chain, offering reactive sites for further chemical modifications.

In recent years, the demand for fluorinated aromatic compounds like 3-(5-fluoro-2-nitrophenyl)prop-2-enal has surged due to their applications in drug discovery. Researchers frequently search for "fluoro-nitrophenyl derivatives in medicinal chemistry" or "unsaturated aldehydes as synthetic intermediates," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound's electron-withdrawing nitro and fluoro groups enhance its reactivity in Michael addition and cyclization reactions, key steps in constructing heterocyclic scaffolds.

The compound's physicochemical properties—such as its molar mass (209.16 g/mol), melting point, and solubility—are critical for laboratory handling. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity, as highlighted in queries like "analytical methods for nitrophenyl aldehydes." Its stability under varying pH conditions and compatibility with green chemistry protocols (e.g., solvent-free reactions) align with the industry's shift toward sustainable synthesis.

Beyond pharmaceuticals, 3-(5-fluoro-2-nitrophenyl)prop-2-enal is explored in materials science, particularly in designing photoactive polymers and organic semiconductors. Searches for "nitrophenyl-based optoelectronic materials" underscore its potential in OLEDs and sensors. The compound's conjugated system enables light absorption in the UV-visible range, a property leveraged in photocatalytic studies.

Ongoing research addresses challenges like selective functionalization and scalable synthesis of this compound. Innovations such as flow chemistry and catalyzed cross-coupling aim to improve yield and reduce waste, topics frequently queried as "optimizing synthesis of fluorinated aldehydes." Patent analyses reveal its inclusion in novel antiviral and anticancer formulations, though detailed mechanisms remain under investigation.

In summary, 3-(5-fluoro-2-nitrophenyl)prop-2-enal (CAS 2029153-87-3) exemplifies the intersection of structural complexity and functional versatility. Its role in advancing precision medicine and smart materials continues to inspire interdisciplinary research, answering pressing queries about sustainable synthesis and molecular design in modern chemistry.